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Compound of Interest

Compound Name: Octol

Cat. No.: B13765986 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the equation of state (EOS) for Octol, a widely

used high explosive, with other common energetic materials. The data presented is based on

experimental verification, primarily through the cylinder expansion test, and is intended to be a

valuable resource for researchers and scientists in the field of energetic materials and related

areas.

Data Presentation: Comparison of Equation of State
Parameters
The performance of an explosive is often characterized by the Jones-Wilkins-Lee (JWL)

equation of state, which describes the pressure-volume relationship of the detonation products.

The JWL EOS is given by:

P = A(1 - ω/R₁V)e^(-R₁V) + B(1 - ω/R₂V)e^(-R₂V) + ωE/V

where P is the pressure, V is the relative volume, E is the specific internal energy, and A, B, R₁,

R₂, and ω are empirically determined parameters.

The following table summarizes the JWL parameters for Octol (75% HMX, 25% TNT) and

other common high explosives. These parameters are crucial for computational modeling and

simulation of explosive performance.
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Octol

75%

HMX /

25%

TNT

1.826 9.350 0.110 4.60 1.30 0.35 8.48 0.345

HMX - 1.890 10.990 0.179 4.60 1.30 0.35 9.11 0.420

RDX - 1.770 9.170 0.100 4.50 1.20 0.35 8.75 0.340

PETN - 1.770 7.800 0.080 4.40 1.20 0.30 8.30 0.335

TNT - 1.630 3.712 0.032 4.15 0.95 0.30 6.93 0.210

Shock Hugoniot Data

The shock Hugoniot represents the locus of states that can be reached by a single shock from

an initial state. It is typically represented by a linear relationship between the shock velocity

(Uₛ) and the particle velocity (Uₚ): Uₛ = c₀ + S Uₚ, where c₀ is the bulk sound speed and S is a

material constant. The pressure (P) in the shocked state can then be calculated using the

Rankine-Hugoniot jump conditions: P = ρ₀ Uₛ Uₚ, where ρ₀ is the initial density.

The following table presents the shock Hugoniot parameters for the unreacted explosives.

Explosive Density (g/cm³) c₀ (km/s) S

HMX 1.890 2.83 1.74

RDX 1.770 2.62 1.74

PETN 1.770 2.50 1.80

TNT 1.630 2.29 1.84
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Experimental Protocols
The primary experimental technique for determining the JWL equation of state parameters is

the Cylinder Expansion Test.

Cylinder Expansion Test Protocol
1. Objective: To measure the radial expansion velocity of a copper cylinder filled with an

explosive upon detonation. This data is then used to derive the JWL EOS parameters of the

detonation products.

2. Materials and Equipment:

Copper cylinder of standardized dimensions (e.g., 25.4 mm inner diameter, 2.54 mm wall
thickness, 305 mm length).
Explosive charge to be tested, cast or pressed into the copper cylinder.
Detonator and booster charge for initiating the detonation.
High-speed diagnostic equipment:
Streak camera or
Photonic Doppler Velocimetry (PDV) probes.
Data acquisition system (oscilloscopes, digitizers).
Firing chamber and safety equipment.

3. Procedure:

Charge Preparation: The explosive is carefully loaded into the copper cylinder to ensure a
uniform density.
Test Setup: The cylinder is placed vertically in a firing chamber. The initiation system
(detonator and booster) is attached to one end of the cylinder.
Instrumentation:
Streak Camera: The cylinder is backlit, and a streak camera is focused on a narrow slit
perpendicular to the cylinder's axis. As the cylinder expands, the silhouette of the wall is
recorded on the streak camera, providing a continuous record of the wall's radial position
versus time.
PDV Probes: One or more PDV probes are positioned to measure the velocity of the
expanding cylinder wall at specific points. These probes work by measuring the Doppler shift
of laser light reflected from the moving surface.
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Detonation: The explosive is initiated, and the data acquisition system records the output
from the streak camera or PDV probes.
Data Analysis:
The raw data (streak image or PDV velocity-time profiles) is processed to obtain the radial
wall velocity as a function of time.
The wall velocity data is then used in a hydrodynamic code or an analytical model to
iteratively determine the set of JWL parameters (A, B, R₁, R₂, ω) that best reproduces the
experimental velocity profile. This process involves adjusting the JWL parameters until the
simulated cylinder expansion matches the experimental results.[1][2][3]

Mandatory Visualization
Below are diagrams illustrating key workflows and relationships in the experimental verification

of Octol's equation of state.
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Cylinder Expansion Test Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Comparative Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13765986#experimental-verification-of-octol-s-
equation-of-state]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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